Cas no 2468780-76-7 (3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione)

• Product Name: 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
• CAS No: 2468780-76-7
• MF: C₁₃H₁₁FN₂O₃
• MW: 262.24
• MDL: MFCD34186457
• CID: 5070295
• PubChem ID: 146300311
• Update Time: 2025-08-05

3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
• 3-(5-fluoro-1-oxo-isoindolin-2-yl)piperidine-2,6-dione
• SY310918
• 3-(5-Fluoro-1-oxo-2-isoindolinyl)piperidine-2,6-dione
• 2-(2,6-Dioxopiperidin-3-yl)phthalimidine5-fluoride
• 3-(6-fluoro-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione
• EN300-27702668
• 2468780-76-7
• E87782
• MFCD34186457
• 3-(5-fluoro-1-oxo-3H-isoindol-2-yl)piperidine-2,6-dione
• (3S)-3-(5-fluoro-1-oxo-isoindolin-2-yl)piperidine-2,6-dione
• GS-9807
• SCHEMBL21622030
• Z4874178898

• MDL： MFCD34186457
• Inchi： 1S/C13H11FN2O3/c14-8-1-2-9-7(5-8)6-16(13(9)19)10-3-4-11(17)15-12(10)18/h1-2,5,10H,3-4,6H2,(H,15,17,18)
• InChI Key： LSIVVRDSSYETCK-UHFFFAOYSA-N
• SMILES： C12=C(CN(C3CCC(NC3=O)=O)C1=O)C=C(F)C=C2

Computed Properties

• Exact Mass: 262.07537038g/mol
• Monoisotopic Mass: 262.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione

Introduction to 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione (CAS No. 2468780-76-7) in Modern Chemical and Pharmaceutical Research

The compound 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione (CAS No. 2468780-76-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel bioactive molecules. Its unique structural framework, combining a fluoro-substituted isoindole core with a piperidine-dione moiety, positions it as a promising candidate for further exploration in therapeutic applications. This introduction delves into the compound's chemical properties, synthetic considerations, and its potential relevance to contemporary research trends.

The molecular structure of 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione exhibits a rich interplay of functional groups that contribute to its pharmacological profile. The presence of a fluoro atom at the 5-position of the isoindole ring is particularly noteworthy, as fluorine substitution is frequently employed in drug design to enhance metabolic stability, binding affinity, and overall biological activity. This modification can influence electronic and steric properties, making it a critical factor in determining the compound's interaction with biological targets.

The piperidine-dione moiety further enhances the compound's complexity and potential utility. Piperidine derivatives are well-documented for their role in various pharmacological contexts, including CNS disorders and antiviral applications. The dione group introduces additional reactivity and conformational flexibility, which may be exploited in the development of enzyme inhibitors or receptor modulators. Such structural features make this compound an intriguing subject for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry and drug discovery methodologies have enabled more efficient screening of novel compounds like 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione. Molecular docking studies suggest that this molecule may exhibit binding interactions with proteins involved in inflammatory pathways and signal transduction cascades. These findings align with current research trends aimed at identifying small molecules that can modulate disease-related mechanisms without significant off-target effects.

The synthesis of 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione presents both challenges and opportunities for synthetic chemists. The isoindole scaffold can be accessed through multi-step organic transformations involving cyclization reactions and fluorination techniques. The introduction of the piperidine-dione group requires careful control of reaction conditions to avoid unwanted side products. Advances in green chemistry principles have also influenced synthetic strategies, promoting methods that minimize waste and maximize atom economy.

In the realm of preclinical research, 3-(5-fluoro-1-oxo-2,3-dihydro-1H-isоindolеl-piperidіne-l ,6 -dіonе (CAS No. 2468780 76 7) has been explored for its potential therapeutic effects in several disease models. Preliminary studies indicate that derivatives with similar structural motifs may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Additionally, the fluorine substituent may contribute to improved bioavailability compared to non-fluorinated analogs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation of compounds like 3-(5-fluoro-l -oxo -23 -dіhуdro -l H -іsоіndоl -22 -yl)pіperіdіnе -12 ,6 -dіonе (CAS No. 2468780 76 7). Predictive models can forecast pharmacokinetic parameters and toxicity profiles based on structural features alone. Such tools are invaluable for prioritizing candidates for further experimental validation and reducing attrition rates during early-stage development.

Future directions for research on this compound may include exploring its role as a scaffold for structure-based drug design or investigating its interactions with nucleic acids in vitro. The combination of traditional wet chemistry approaches with cutting-edge computational techniques offers a powerful platform for unraveling the full potential of molecules like 3-(5-fluoro-l oxо -23 dihydro-l H -іsоіndоlе-pіperidіnе-l ,6 dіonее (CAS No 2468780 76 7).

The broader implications of such research extend beyond individual compounds to the advancement of chemical biology as a discipline. By providing insights into molecular recognition processes and metabolic pathways at an atomic level, studies on this type of molecule contribute to our fundamental understanding of life processes while paving the way for innovative therapeutic solutions.